Cas no 918870-55-0 (4-(prop-2-yn-1-yl)piperidine)
4-(Prop-2-yn-1-yl)piperidine is a versatile heterocyclic compound featuring a piperidine core functionalized with a propargyl group. This structure imparts reactivity suitable for applications in pharmaceutical intermediates, agrochemical synthesis, and materials science. The propargyl moiety enables click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), facilitating efficient derivatization. Its piperidine scaffold contributes to bioactivity, making it valuable in drug discovery for CNS-targeting molecules. The compound’s stability and moderate polarity enhance its utility in organic synthesis, while its well-defined reactivity profile ensures predictable outcomes in cross-coupling and functionalization reactions. Suitable for controlled environments, it requires handling under inert conditions due to its alkyne functionality.
4-(prop-2-yn-1-yl)piperidine structure
Product Name:4-(prop-2-yn-1-yl)piperidine
CAS No:918870-55-0
MF:C8H13N
MW:123.195522069931
MDL:MFCD13176193
CID:769791
PubChem ID:54042443
Update Time:2025-06-08
4-(prop-2-yn-1-yl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- Piperidine, 4-(2-propyn-1-yl)-
- 4-prop-2-ynylpiperidine
- 4-(prop-2-yn-1-yl)piperidine
- 4-(2-Propyn-1-yl)piperidine
- MFCD13176193
- DTXSID20708617
- SY262048
- EN300-1662360
- 918870-55-0
- AC9813
- CS-0437750
- SCHEMBL4195682
- AKOS006357266
-
- MDL: MFCD13176193
- Inchi: 1S/C8H13N/c1-2-3-8-4-6-9-7-5-8/h1,8-9H,3-7H2
- InChI Key: STZDXUXQXGQAHH-UHFFFAOYSA-N
- SMILES: N1CCC(CC#C)CC1
Computed Properties
- Exact Mass: 123.104799419g/mol
- Monoisotopic Mass: 123.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 12Ų
4-(prop-2-yn-1-yl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM327837-5g |
4-prop-2-ynylpiperidine |
918870-55-0 | 95%+ | 5g |
$2890 | 2021-08-18 | |
| eNovation Chemicals LLC | D920378-1g |
4-(2-Propyn-1-yl)piperidine |
918870-55-0 | 95% | 1g |
$825 | 2024-07-20 | |
| Chemenu | CM327837-5g |
4-prop-2-ynylpiperidine |
918870-55-0 | 95%+ | 5g |
$2890 | 2022-08-31 | |
| Enamine | EN300-1662360-50mg |
4-(prop-2-yn-1-yl)piperidine |
918870-55-0 | 50mg |
$835.0 | 2023-09-21 | ||
| Enamine | EN300-1662360-100mg |
4-(prop-2-yn-1-yl)piperidine |
918870-55-0 | 100mg |
$874.0 | 2023-09-21 | ||
| Enamine | EN300-1662360-250mg |
4-(prop-2-yn-1-yl)piperidine |
918870-55-0 | 250mg |
$913.0 | 2023-09-21 | ||
| Enamine | EN300-1662360-500mg |
4-(prop-2-yn-1-yl)piperidine |
918870-55-0 | 500mg |
$953.0 | 2023-09-21 | ||
| Enamine | EN300-1662360-1000mg |
4-(prop-2-yn-1-yl)piperidine |
918870-55-0 | 1000mg |
$993.0 | 2023-09-21 | ||
| Enamine | EN300-1662360-2500mg |
4-(prop-2-yn-1-yl)piperidine |
918870-55-0 | 2500mg |
$2075.0 | 2023-09-21 | ||
| Enamine | EN300-1662360-5000mg |
4-(prop-2-yn-1-yl)piperidine |
918870-55-0 | 5000mg |
$4090.0 | 2023-09-21 |
4-(prop-2-yn-1-yl)piperidine Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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